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Compound of Interest

Compound Name: 2-Chloro-5-methoxynicotinonitrile

Cat. No.: B2394700

An In-Depth Technical Guide to the Safety and Hazards of 2-Chloro-5-methoxynicotinonitrile

Introduction

2-Chloro-5-methoxynicotinonitrile is a substituted pyridine derivative utilized in medicinal
chemistry and drug development as a versatile building block. Its unique arrangement of
chloro, methoxy, and cyano functional groups on a pyridine core makes it a valuable
intermediate for synthesizing a range of complex target molecules. However, these same
functional groups contribute to its potential biological activity and associated chemical hazards.
This guide provides a comprehensive overview of the safety profile and potential hazards of 2-
Chloro-5-methoxynicotinonitrile, offering field-proven insights for researchers, scientists, and
drug development professionals to ensure its safe handling and use in a laboratory setting.

Chemical Identity and Physical Properties

A clear understanding of the compound's basic properties is the foundation of a robust safety
assessment.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b2394700?utm_src=pdf-interest
https://www.benchchem.com/product/b2394700?utm_src=pdf-body
https://www.benchchem.com/product/b2394700?utm_src=pdf-body
https://www.benchchem.com/product/b2394700?utm_src=pdf-body
https://www.benchchem.com/product/b2394700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2394700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

2-chloro-5-methoxypyridine-3-

'UPAC Name carbonitrile 1]
CAS Number 74650-73-0

Molecular Formula C7HsCIN20 [1]
Molecular Weight 168.58 g/mol

Physical Form Solid

Purity Typically 297%

Storage Refrigerator

GHS Hazard Identification and Classification

The Globally Harmonized System (GHS) provides a standardized framework for
communicating chemical hazards. The primary known hazard for 2-Chloro-5-
methoxynicotinonitrile is its acute oral toxicity.

2.1. Confirmed GHS Classification

Safety data provided by major suppliers confirms a significant acute toxicity hazard if the
compound is ingested.

e Pictogram: GHSO06 - Skull and Crossbones
» Signal Word: Danger
e Hazard Statement: H301 - Toxic if swallowed

This classification places the compound in a high-hazard category, necessitating stringent
handling controls to prevent ingestion.

2.2. Inferred and Potential Hazards from Structural Analogs

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/12852019
https://pubchemlite.lcsb.uni.lu/e/compound/12852019
https://www.benchchem.com/product/b2394700?utm_src=pdf-body
https://www.benchchem.com/product/b2394700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2394700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Due to a lack of comprehensive public data for 2-Chloro-5-methoxynicotinonitrile, a

conservative safety approach requires examining the hazards of structurally similar

compounds. This analysis suggests that additional hazards are highly probable.

Hazard Statement Description Present in Analog? Analog Compound
Harmful in contact 2-Chloro-5-
H312 ) ) Yes L
with skin methoxybenzonitrile[2]
o 2-Chloro-5-

H332 Harmful if inhaled Yes o
methoxybenzonitrile[2]
2-Chloro-5-
methoxybenzonitrile,

H315 Causes skin irritation Yes 5-Chloro-2-
methoxybenzonitrile[2]
[3]
2-Chloro-5-

) methoxybenzonitrile,
Causes serious eye
H319 o Yes 5-Chloro-2-
Irritation .
methoxybenzonitrile[2]
[3]
2-Chloro-5-
] methoxybenzonitrile,
May cause respiratory
H335 T Yes 5-Chloro-2-
irritation o
methoxybenzonitrile[2]
[3]
Harmful to aquatic life 5-Chloro-2-
H412 with long lasting Yes nitropyridine (related

effects

structure)[4]

Causality and Expert Rationale: The presence of a chlorinated aromatic ring and a nitrile group

suggests the potential for skin, eye, and respiratory irritation. Halogenated organics can be

absorbed dermally, and nitrile compounds can have varying degrees of systemic toxicity.

Therefore, it is prudent to handle 2-Chloro-5-methoxynicotinonitrile as if it possesses these

additional hazards until specific data becomes available.
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Toxicological Profile

The primary toxicological concern is acute toxicity upon ingestion, as indicated by the H301
classification. The mechanism of toxicity is not well-documented in public literature, but nitrile-
containing compounds can sometimes metabolize to release cyanide, a potent inhibitor of
cellular respiration.

» Acute Toxicity: Toxic if swallowed. Based on analogs, it should also be treated as potentially
harmful if inhaled or absorbed through the skin.[2]

» Skin Corrosion/Irritation: Expected to be a skin irritant.[2][3]
» Serious Eye Damage/Irritation: Expected to cause serious eye irritation.[2][3]

o Respiratory/Skin Sensitization: No data is available, but chemicals that are skin irritants can
sometimes be sensitizers.

o Germ Cell Mutagenicity, Carcinogenicity, Reproductive Toxicity: No data is available.

Safe Handling and Personal Protective Equipment
(PPE)

A self-validating safety protocol is essential when handling compounds with high acute toxicity.
The following workflow is mandatory.

4.1. Engineering Controls

e Fume Hood: All handling of solid 2-Chloro-5-methoxynicotinonitrile and its solutions must
be performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.

o Ventilation: Ensure the laboratory has adequate general ventilation.[5]
4.2. Personal Protective Equipment (PPE)
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[5]

o Skin Protection: A flame-retardant lab coat and impervious clothing are required.[5] Nitrile or
neoprene gloves should be worn. Always inspect gloves for tears or holes before use and
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practice proper glove removal technique to avoid skin contact.

o Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering
controls are insufficient (e.g., during a large spill), a full-face respirator with appropriate

cartridges should be used.[5]
4.3. Safe Handling Workflow

The following diagram outlines the mandatory workflow for handling 2-Chloro-5-

methoxynicotinonitrile.
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Safe Handling Workflow for 2-Chloro-5-methoxynicotinonitrile
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Caption: Workflow for safe handling of 2-Chloro-5-methoxynicotinonitrile.
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Emergency Procedures and First Aid

Immediate and correct response to an exposure is critical.

If Inhaled: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[5]

Following Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with soap and plenty of water for at least 15 minutes. Seek immediate medical
attention.[4]

Following Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Remove
contact lenses if present and easy to do. Continue rinsing and seek immediate medical
attention.[4][5]

Following Ingestion:Do NOT induce vomiting. Rinse mouth with water. Never give anything
by mouth to an unconscious person. Call a poison control center or doctor immediately.[5]

Stability and Reactivity

Understanding the chemical's stability is key to preventing hazardous reactions.

Chemical Stability: The product is stable under normal handling and storage conditions.[2]
Conditions to Avoid: Keep away from heat, sparks, and flame.[2]

Incompatible Materials: Strong acids, strong bases, strong oxidizing agents, and strong
reducing agents.[2]

Hazardous Decomposition Products: Thermal decomposition may release toxic and irritating
gases, including nitrogen oxides (NOXx), carbon oxides (CO, COz2), and hydrogen chloride
(HCI).[4]

Storage and Disposal Considerations

Proper storage and disposal are crucial for laboratory and environmental safety.
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] The
recommended storage temperature is refrigerated.

» Disposal: Dispose of this material and its container as hazardous waste. All waste must be
handled in accordance with local, state, and federal regulations. Do not let the chemical
enter drains, as it may be harmful to aquatic life.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. PubChemLite - 2-chloro-5-methoxynicotinonitrile (C7H5CIN20) [pubchemlite.lcsb.uni.lu]
e 2. synquestlabs.com [synquestlabs.com]

3. fishersci.es [fishersci.es]

e 4. jubilantingrevia.com [jubilantingrevia.com]

e 5. echemi.com [echemi.com]

 To cite this document: BenchChem. [2-Chloro-5-methoxynicotinonitrile safety and hazards].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2394700#2-chloro-5-methoxynicotinonitrile-safety-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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